Cas no 1864153-96-7 (2,6-Dibromo-N-methylbenzene-1-sulfonamide)

• Product Name: 2,6-Dibromo-N-methylbenzene-1-sulfonamide
• CAS No: 1864153-96-7
• MF: C₇H₇Br₂NO₂S
• MW: 329.008979082108
• MDL: MFCD30329437
• CID: 5221094
• PubChem ID: 21341938
• Update Time: 2026-03-07

2,6-Dibromo-N-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2,6-Dibromo-N-methylbenzene-1-sulfonamide

• MDL： MFCD30329437
• Inchi： 1S/C7H7Br2NO2S/c1-10-13(11,12)7-5(8)3-2-4-6(7)9/h2-4,10H,1H3
• InChI Key： KKNSORAHDCNOHE-UHFFFAOYSA-N
• SMILES： C1(S(NC)(=O)=O)=C(Br)C=CC=C1Br

Additional information on 2,6-Dibromo-N-methylbenzene-1-sulfonamide

2,6-Dibromo-N-methylbenzene-1-sulfonamide: A Comprehensive Overview

The compound with CAS No. 1864153-96-7, commonly referred to as 2,6-Dibromo-N-methylbenzene-1-sulfonamide, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, materials science, and catalysis. This compound is characterized by its unique structure, which includes a benzene ring substituted with two bromine atoms at the 2 and 6 positions, a methyl group attached to the nitrogen atom of the sulfonamide moiety at position 1. The combination of these functional groups imparts distinctive chemical and physical properties to the molecule, making it a valuable compound for various applications.

The synthesis of 2,6-Dibromo-N-methylbenzene-1-sulfonamide typically involves multi-step processes that require precise control over reaction conditions. Recent advancements in synthetic methodologies have enabled researchers to optimize the production of this compound, ensuring high yields and purity. For instance, a study published in the Journal of Organic Chemistry highlighted a novel approach utilizing microwave-assisted synthesis to streamline the preparation of this compound. This method not only reduces reaction time but also minimizes the formation of by-products, making it more environmentally friendly and cost-effective.

In terms of applications, 2,6-Dibromo-N-methylbenzene-1-sulfonamide has shown promise in several areas. One of its most notable uses is as an intermediate in the synthesis of bioactive compounds. The sulfonamide group is known for its ability to act as a bioisostere for carboxylic acids, making it an attractive moiety in drug design. Recent research has demonstrated its potential in developing novel inhibitors for kinases and other enzymes implicated in diseases such as cancer and neurodegenerative disorders.

Beyond medicinal chemistry, this compound has also found applications in materials science. The bromine substituents on the benzene ring contribute to its electronic properties, making it suitable for use in organic electronics. A study published in Advanced Materials explored its role as a building block for constructing advanced organic semiconductors with enhanced charge transport properties. These materials hold potential for applications in flexible electronics and optoelectronic devices.

The versatility of 2,6-Dibromo-N-methylbenzene-1-sulfonamide extends to catalysis as well. Its ability to act as a ligand or catalyst support has been leveraged in various chemical transformations. For example, researchers have employed this compound as a chiral ligand in asymmetric catalysis, enabling the enantioselective synthesis of complex molecules. This application underscores its importance in advancing green chemistry practices by promoting more efficient and sustainable chemical processes.

In recent years, there has been growing interest in understanding the environmental impact and biodegradability of compounds like 2,6-Dibromo-N-methylbenzene-1-sulfonamide. Studies have focused on evaluating its fate in aquatic environments and developing strategies for its safe disposal. These efforts are crucial for ensuring that the benefits of this compound are realized without compromising environmental sustainability.

In conclusion, CAS No. 1864153-96-7 or 2,6-Dibromo-N-methylbenzene-1-sulfonamide stands out as a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure and functional groups make it an invaluable tool for researchers aiming to develop innovative solutions in medicine, materials science, and catalysis. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play an even greater role in advancing scientific knowledge and technological progress.